Cas no 63125-52-0 (1,2,3,4-tetrahydronaphthalene-1,7-diamine)

• Product Name: 1,2,3,4-tetrahydronaphthalene-1,7-diamine
• CAS No: 63125-52-0
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD20463859
• CID: 2138762
• PubChem ID: 21256693
• Update Time: 2025-07-21

1,2,3,4-tetrahydronaphthalene-1,7-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-1,7-Naphthalenediamine
• FIILISPGQREIBX-UHFFFAOYSA-N
• NCA12552
• 63125-52-0
• SCHEMBL396737
• EN300-200835
• AKOS033727709
• Z1262631299
• 1,2,3,4-tetrahydronaphthalene-1,7-diamine
• DB-363053
• 1,2,3,4-tetrahydro-naphthalene-1,7-diamine

• MDL： MFCD20463859
• Inchi： 1S/C10H14N2/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10H,1-3,11-12H2
• InChI Key： FIILISPGQREIBX-UHFFFAOYSA-N
• SMILES： NC1C2C=C(C=CC=2CCC1)N

Computed Properties

• Exact Mass: 162.115698455Da
• Monoisotopic Mass: 162.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

1,2,3,4-tetrahydronaphthalene-1,7-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1,2,3,4-tetrahydronaphthalene-1,7-diamine

Professional Introduction to 1,2,3,4-tetrahydronaphthalene-1,7-diamine (CAS No: 63125-52-0)

1,2,3,4-tetrahydronaphthalene-1,7-diamine, with the chemical identifier CAS No 63125-52-0, is a significant compound in the realm of organic synthesis and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound consists of a tetrahydronaphthalene core substituted with two amino groups at the 1 and 7 positions, making it a valuable intermediate for the synthesis of more complex molecules.

The molecular structure of 1,2,3,4-tetrahydronaphthalene-1,7-diamine (CAS No: 63125-52-0) imparts unique electronic and steric properties that make it a promising candidate for various chemical transformations. The presence of two amino groups allows for further functionalization through reductive amination, diazotization, or condensation reactions. These reactions are pivotal in the development of pharmacophores for drug discovery programs.

In recent years, the interest in tetrahydronaphthalene derivatives has surged due to their role as key intermediates in the synthesis of bioactive molecules. Specifically, 1,2,3,4-tetrahydronaphthalene-1,7-diamine has been explored in the development of novel therapeutic agents targeting various diseases. Its structural motif is reminiscent of natural products and heterocyclic compounds known for their pharmacological properties.

One of the most compelling aspects of 1,2,3,4-tetrahydronaphthalene-1,7-diamine (CAS No: 63125-52-0) is its utility in constructing complex scaffolds through multi-step synthetic pathways. Researchers have leveraged its reactivity to develop new analogs with enhanced binding affinity and selectivity. For instance, modifications at the amino positions have been investigated to optimize interactions with biological targets such as enzymes and receptors.

The pharmaceutical industry has shown particular interest in tetrahydronaphthalene-based diamines due to their potential as lead compounds for drug development. Preclinical studies have demonstrated that derivatives of this compound exhibit promising biological activity across multiple therapeutic areas. These include anti-inflammatory effects, modulation of neurotransmitter systems, and inhibition of metabolic pathways associated with chronic diseases.

Advances in synthetic methodologies have further enhanced the accessibility of 1,2,3,4-tetrahydronaphthalene-1,7-diamine (CAS No: 63125-52-0), enabling researchers to explore its full synthetic potential. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to produce enantiomerically pure forms of this compound. Such advancements are crucial for developing enantiomerically enriched drugs that exhibit improved efficacy and reduced side effects.

The role of computational chemistry in designing derivatives of tetrahydronaphthalene-1,7-diamine cannot be overstated. Molecular modeling studies have provided insights into how structural modifications influence biological activity. By predicting binding modes and interaction energies, researchers can rationally design new analogs with tailored properties. This approach has accelerated the discovery process and reduced experimental costs.

In conclusion,1,2,3,4-tetrahydronaphthalene-1,7-diamine (CAS No: 63125-52-0) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules. As research continues to uncover new applications for this compound,tetrahydronaphthalene derivatives are poised to play a pivotal role in the next generation of therapeutics.